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Compound of Interest

Compound Name: Ethyl 4-oxobutanoate

Cat. No.: B158675 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of ethyl 4-oxobutanoate, including

its chemical identity, physicochemical properties, a representative synthetic protocol, and its

biological context.

IUPAC Name and Chemical Structure
The International Union of Pure and Applied Chemistry (IUPAC) name for the compound is

ethyl 4-oxobutanoate.[1][2][3]

Structure:

The chemical structure of ethyl 4-oxobutanoate is characterized by a four-carbon chain

containing an ester functional group at one end and an aldehyde group at the other.

Molecular Formula: C₆H₁₀O₃[1][4][5]

SMILES: CCOC(=O)CCC=O[1][4][5]

InChI Key: QFMPHCGACBODIJ-UHFFFAOYSA-N[1][3]
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A summary of the key physicochemical properties of ethyl 4-oxobutanoate is presented in the

table below. This data is essential for its handling, application in experimental settings, and for

analytical method development.

Property Value Source

Molecular Weight 130.14 g/mol [1][4][6]

Density 1.013 g/cm³ [1]

Boiling Point 183.1 °C at 760 mmHg [1]

Flash Point 68.5 °C [1]

LogP 0.52860 [1]

Vapor Pressure 0.785 mmHg at 25°C [1]

Refractive Index 1.41 [1]

Physical Form Liquid [3]

Synthesis of Ethyl 4-oxobutanoate: Experimental
Protocol
The following is a representative experimental protocol for the synthesis of ethyl 4-
oxobutanoate via Fischer esterification of 4-oxobutanoic acid. This method is a standard

procedure for the preparation of esters from carboxylic acids and alcohols.

Reaction: 4-oxobutanoic acid + ethanol --(H⁺ catalyst)--> ethyl 4-oxobutanoate + water

Materials and Equipment:

4-oxobutanoic acid

Absolute ethanol

Concentrated sulfuric acid (or other strong acid catalyst)

Round-bottom flask
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Reflux condenser

Heating mantle

Magnetic stirrer and stir bar

Separatory funnel

Sodium bicarbonate solution (saturated)

Brine (saturated NaCl solution)

Anhydrous sodium sulfate

Rotary evaporator

Distillation apparatus

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, dissolve 4-oxobutanoic acid in an excess of absolute ethanol.

Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid to the

solution.

Reaction: Heat the mixture to reflux and maintain for several hours. The reaction progress

can be monitored by thin-layer chromatography (TLC).

Work-up:

After the reaction is complete, allow the mixture to cool to room temperature.

Remove the excess ethanol using a rotary evaporator.

Dissolve the residue in a suitable organic solvent, such as diethyl ether or ethyl acetate.

Transfer the solution to a separatory funnel and wash sequentially with water, saturated

sodium bicarbonate solution (to neutralize the acid catalyst), and brine.
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Drying and Purification:

Dry the organic layer over anhydrous sodium sulfate.

Filter off the drying agent and remove the solvent under reduced pressure using a rotary

evaporator.

The crude ethyl 4-oxobutanoate can be further purified by distillation under reduced

pressure.

Biological Role and Metabolic Context
Ethyl 4-oxobutanoate is recognized as a metabolite.[6][7] It is structurally derived from the

formal condensation of the carboxyl group of succinic semialdehyde with ethanol.[6][7] This

relationship places it within the broader context of cellular metabolism, potentially at the

intersection of amino acid and carbohydrate metabolic pathways where succinic semialdehyde

is an intermediate.

Visualizations
The following diagrams illustrate the synthesis workflow and the metabolic context of ethyl 4-
oxobutanoate.
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Caption: Synthesis workflow for ethyl 4-oxobutanoate.
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Caption: Metabolic relationship of ethyl 4-oxobutanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to Ethyl 4-oxobutanoate].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b158675#ethyl-4-oxobutanoate-iupac-name-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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